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Compound of Interest

Compound Name:
2,6-Dimethylbenzene-1-sulfonyl

chloride

Cat. No.: B028398 Get Quote

For researchers, scientists, and drug development professionals, a clear understanding of the

fundamental physicochemical properties of a compound is paramount. This document provides

a concise summary of the molecular formula and molecular weight for 2,6-Dimethylbenzene-
1-sulfonyl chloride, a reagent often utilized in organic synthesis.

The table below outlines the key molecular identifiers for 2,6-Dimethylbenzene-1-sulfonyl
chloride.

Identifier Value

Molecular Formula C₈H₉ClO₂S[1][2][3][4][5]

Molecular Weight 204.67 g/mol [1][2][3][4]

This data, including the compound's structure and identifiers, is crucial for accurate reaction

stoichiometry, analytical characterization, and safety assessments in a laboratory setting. The

molecular formula, C₈H₉ClO₂S, details the elemental composition of the molecule, while the

molecular weight of 204.67 g/mol provides the mass of one mole of the substance.[1][2][3][4][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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